Cas no 1047046-06-9 (5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid)
1047046-06-9 structure
Product Name:5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid
CAS No:1047046-06-9
MF:C14H13NO4
MW:259.257323980331
CID:1146581
PubChem ID:46032873
Update Time:2025-04-20
5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid
- DTXSID20672965
- AKOS010806625
- 1047046-06-9
- MFCD16416386
- 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95%
- 5-(2,5-DIMETHOXYPHENYL)NICOTINIC ACID
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- Inchi: 1S/C14H13NO4/c1-18-11-3-4-13(19-2)12(6-11)9-5-10(14(16)17)8-15-7-9/h3-8H,1-2H3,(H,16,17)
- InChI Key: XOCFACRHEXSOFX-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1C1C=NC=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 259.08445790g/mol
- Monoisotopic Mass: 259.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.6Ų
5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1047046-06-9 (5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid) Related Products
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